Cas no 331459-76-8 (4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate)

• Product Name: 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate
• CAS No: 331459-76-8
• MF: C₂₀H₁₄O₃S
• MW: 334
• MDL: MFCD00169178
• CID: 4646439
• Update Time: 2025-06-15

4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(3-OXO-3-PHENYL-1-PROPENYL)PHENYL 2-THIOPHENECARBOXYLATE
• 2-Thiophenecarboxylic acid, 4-(3-oxo-3-phenyl-1-propen-1-yl)phenyl ester
• 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate

• MDL： MFCD00169178
• Inchi： InChI=1S/C20H14O3S/c21-18(16-5-2-1-3-6-16)13-10-15-8-11-17(12-9-15)23-20(22)19-7-4-14-24-19/h1-14H
• InChI Key： JGWUANPEPDUDHO-RAXLEYEMSA-N
• SMILES： C1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)OC(=O)C3=CC=CS3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 514.2±50.0 °C at 760 mmHg
• Flash Point: 264.8±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate

Comprehensive Overview of 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate (CAS No. 331459-76-8)

4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate, with the CAS registry number 331459-76-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a thiophene carboxylate moiety with a phenyl propenyl group, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in the development of novel pharmaceutical agents and functional materials.

The compound's structure is characterized by the presence of a 3-oxo-3-phenyl-1-propenyl group attached to a phenyl ring, which is further esterified with 2-thiophenecarboxylic acid. This configuration imparts distinct electronic and steric properties, enabling interactions with biological targets or material matrices. Recent studies have explored its role as a photoactive material in organic electronics, where its conjugated system facilitates efficient light absorption and charge transfer. Additionally, its potential as a building block for drug discovery has been investigated, particularly in the design of kinase inhibitors and anti-inflammatory agents.

In the context of current trends, 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate aligns with the growing demand for sustainable chemistry and green synthesis approaches. Researchers are actively exploring eco-friendly catalytic methods to produce this compound, minimizing waste and energy consumption. Its relevance to AI-driven drug design is another hot topic, as computational models increasingly predict its utility in targeting specific proteins or pathways. This intersection of traditional organic synthesis and cutting-edge technology makes it a compelling subject for both academic and industrial research.

From a commercial perspective, the compound's CAS number (331459-76-8) serves as a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers often highlight its high purity (>98%) and stability under standard storage conditions, ensuring reproducibility in downstream applications. The thiophene and phenyl components contribute to its lipophilicity, a property highly valued in drug formulation and material coatings. As such, it is frequently referenced in patents related to advanced polymeric materials and bioactive molecules.

Looking ahead, the scientific community anticipates broader applications for 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate, particularly in nanotechnology and personalized medicine. Its modular structure allows for facile derivatization, enabling tailored properties for specific use cases. For instance, recent inquiries in search engines and academic databases often focus on its role in OLEDs (organic light-emitting diodes) or as a fluorescent probe for cellular imaging. These emerging applications underscore its multidisciplinary relevance and long-term potential.

In summary, 4-(3-Oxo-3-phenyl-1-propenyl)phenyl 2-thiophenecarboxylate (CAS No. 331459-76-8) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and adaptable properties make it a valuable asset for innovation across multiple industries. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, energy, and environmental sustainability.